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Compound of Interest

Compound Name: Propylcyclohexane

Cat. No.: B167486

Ensuring the safe and compliant disposal of propylcyclohexane is paramount for laboratory
safety and environmental protection. This guide provides essential, step-by-step procedures for
researchers, scientists, and drug development professionals to manage propylcyclohexane
waste from generation to disposal, adhering to the highest safety standards.

Immediate Safety and Handling Precautions

Propylcyclohexane is a flammable liquid and requires careful handling to mitigate risks.[1][2]
[3] Always consult the Safety Data Sheet (SDS) before working with this chemical.[4]

Personal Protective Equipment (PPE): When handling propylcyclohexane, it is essential to
wear appropriate PPE to ensure personal safety. This includes:

Eye Protection: Eyeshields or faceshields.[2]
e Hand Protection: Chemical-resistant gloves.[2]

» Respiratory Protection: A suitable respirator, such as a type ABEK (EN14387) respirator filter,
should be used if ventilation is inadequate.[2]

o Skin and Body Protection: A lab coat and appropriate footwear are necessary to prevent skin
contact.

Handling and Storage:
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Store propylcyclohexane in a cool, well-ventilated area away from heat, sparks, open
flames, and other ignition sources.[5]

Keep containers tightly closed to prevent the release of flammable vapors.[5][6]

Use explosion-proof electrical and lighting equipment.[5]

Take precautionary measures against static discharge.[5]

Propylcyclohexane Properties and Hazards

Understanding the physical and chemical properties of propylcyclohexane is crucial for its
safe management and disposal.

Property Value Source
Molecular Formula C9H18 [1]
Molecular Weight 126.24 g/mol [1][2]
Appearance Colorless liquid
Boiling Point 155 °C [21[31[7]
Density 0.793 g/mL at 25 °C 12131171
Flash Point 35 °C (95 °F) - closed cup [2][3]
Autoignition Temperature 478 °F [2][3]
Vapor Pressure 8.7 mmHg at 37.7 °C [2][3]
GHS Hazard Class Flammable Liquid 3 [1112]
Hazard Statement H226: Flammable liquid and 2]
vapor

Step-by-Step Disposal Protocol

The disposal of propylcyclohexane is governed by hazardous waste regulations, primarily the
Resource Conservation and Recovery Act (RCRA) in the United States.[8][9][10] The following
protocol outlines the "cradle-to-grave" management of propylcyclohexane waste.[10][11]
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. Waste ldentification and Classification:

Propylcyclohexane is classified as a hazardous waste due to its flammability.[1][2]

Do not mix propylcyclohexane waste with other waste streams unless explicitly permitted
by your institution's hazardous waste management plan.[4] Segregate organic solvents from
other chemical waste.[4]

. Waste Collection and Container Management:

Use a designated, chemically compatible waste container for collecting propylcyclohexane
waste.[4][12] The container must be in good condition, with a secure, leak-proof closure.[12]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical
name "Propylcyclohexane,” and the associated hazard pictogram (flammable liquid).[13]

Keep the waste container closed at all times, except when adding waste.[14]

. On-Site Accumulation and Storage:

Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[13][14]

The SAA must be under the control of the operator of the process generating the waste.

Ensure the storage area is well-ventilated and away from sources of ignition.[6]

Secondary containment, such as a spill tray, is recommended to contain any potential leaks.
[4][12]

. Request for Disposal:

Once the waste container is full or has reached the accumulation time limit set by your
institution (often up to 12 months), arrange for its removal by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.[13][14]

Do not dispose of propylcyclohexane down the drain or in regular trash.[12]
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5. Off-Site Transportation and Final Disposal:
e Alicensed hazardous waste transporter will collect the waste.[13][15]

o The waste will be transported to a permitted Treatment, Storage, and Disposal Facility
(TSDF).[11]

» Final disposal methods for flammable liquids like propylcyclohexane typically include
incineration or fuel blending.[13]

Logical Workflow for Propylcyclohexane Disposal

The following diagram illustrates the decision-making process for the proper disposal of
propylcyclohexane waste in a laboratory setting.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.benchchem.com/product/b167486?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Is Container Kept Closed? }——{ Store in Satellite Accumulation Area (SAA)

Is Container Full or Request Waste Pickup from EHS
Accumulation Time Limit Reach or Licensed Contractor peicsalbope
Is Container Pmpenyl_anw)\
*Hazardous Waste', Chemical Name, Hazards = Continue Waste Collection EHS/Contractor Collects Waste

Label Container Correctly

Transport to Permitted TSDF

Click to download full resolution via product page

Caption: Workflow for the safe disposal of propylcyclohexane waste.

By adhering to these procedures, laboratories can ensure the safe handling and compliant
disposal of propylcyclohexane, thereby protecting personnel and the environment. Always
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consult your institution's specific waste management plan and local regulations for any
additional requirements.[6][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Propylcyclohexane | COH18 | CID 15505 - PubChem [pubchem.ncbi.nim.nih.gov]
o 2. IFREMHC 4T 99% | Sigma-Aldrich [sigmaaldrich.com]

» 3. Propylcyclohexane 99% | 1678-92-8 [sigmaaldrich.com]

e 4. acewaste.com.au [acewaste.com.au]

¢ 5. tcichemicals.com [tcichemicals.com]

¢ 6. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security
System [laborsecurity.com]

e 7. PROPYLCYCLOHEXANE | 1678-92-8 [chemicalbook.com]
e 8. youtube.com [youtube.com]
e 9. epa.gov [epa.gov]

e 10. Hazardous Waste Compliance and Assistance | Missouri Department of Natural
Resources [dnr.mo.gov]

e 11. Hazardous Waste Management - NYSDEC [dec.ny.goV]

e 12. danielshealth.com [danielshealth.com]

e 13. Managing Hazardous Chemical Waste in the Lab | Lab Manager [labmanager.com]
e 14. ehrs.upenn.edu [ehrs.upenn.edu]

e 15. Hazardous Waste Program | Department of Environmental Protection | Commonwealth
of Pennsylvania [pa.gov]

 To cite this document: BenchChem. [Propylcyclohexane Disposal: A Comprehensive Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b167486#propylcyclohexane-proper-disposal-
procedures]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.benchchem.com/product/b167486?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Propylcyclohexane
https://www.sigmaaldrich.com/HK/zh/product/aldrich/111856
https://www.sigmaaldrich.com/FR/fr/product/aldrich/111856
https://www.acewaste.com.au/properly-managing-chemical-waste-laboratories/
https://www.tcichemicals.com/BE/en/sds/P0681_EU_6N.pdf
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.laborsecurity.com/en/chemical-waste-disposal-in-the-laboratory-safe-and-effective-solutions
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2401456.htm
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://www.epa.gov/rcra/resource-conservation-and-recovery-act-rcra-regulations
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dnr.mo.gov/waste-recycling/business-industry/guidance-technical-assistance/hazardous-waste-compliance-assistance
https://dec.ny.gov/environmental-protection/waste-management/hazardous-waste
https://www.danielshealth.com/knowledge-center/how-to-safely-dispose-of-chemical-waste-in-laboratories
https://www.labmanager.com/managing-hazardous-chemical-waste-in-the-lab-26937
https://ehrs.upenn.edu/sites/default/files/2018-02/wastemanual2017final.pdf
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.pa.gov/agencies/dep/programs-and-services/waste-programs/solid-waste-programs/hazardous-waste-program
https://www.benchchem.com/product/b167486#propylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b167486#propylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b167486#propylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/product/b167486#propylcyclohexane-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b167486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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